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Compound of Interest

Compound Name: N-Heptylformamide

Cat. No.: B3054345

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical decision in the design and scale-up of
industrial chemical processes, profoundly impacting reaction efficiency, product purity, cost-
effectiveness, and environmental footprint. This guide provides a comprehensive cost-benefit
analysis of N-Heptylformamide and compares its performance with common alternatives such
as N,N-Dimethylformamide (DMF) and N-Formylmorpholine (NFM), as well as emerging
greener alternatives.

Executive Summary

N-Heptylformamide, a higher alkylamide, presents a unique set of physical and chemical
properties that may offer advantages in specific industrial applications, particularly where a
higher boiling point and different solubility characteristics are desired. However, its adoption is
hampered by a lack of extensive performance data and higher cost compared to established
solvents like DMF. This guide will delve into a detailed comparison of these solvents based on
available data, focusing on their physical properties, performance characteristics, safety
profiles, and economic viability.

Data Presentation: A Comparative Analysis

The following tables summarize the key quantitative data for N-Heptylformamide and its
alternatives.
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Table 1: Physicochemical Properties

N,N- N-
Property N-Heptylformamide Dimethylformamide Formylmorpholine

(DMF) (NFM)
Molecular Formula C8H17NO C3H7NO C5H9NO2
Molecular Weight (

143.23[1] 73.09 115.13[2]
g/mol )
Boiling Point (°C) Not available 153 236-237[2]
Melting Point (°C) Not available -61 20-23[2]
Density (g/mL @
Y Not available 0.944 1.145[2]

25°C)
Flash Point (°C) Not available 58 >110[2]
Solubility in Water Not available Miscible Soluble[2]

Table 2: Cost Comparison

Solvent

Price per kg (USD)

N-Heptylformamide

Data not readily available, likely higher than
DMF

N,N-Dimethylformamide (DMF)

~0.57 - 1.70 (depending on region and purity)[3]
[41[5][6]

N-Formylmorpholine (NFM)

~1.2 - 11.7 (depending on supplier and quantity)
[7118][°1[10]

Table 3: Safety and Environmental Profile
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N,N- N-
Parameter N-Heptylformamide Dimethylformamide Formylmorpholine
(DMF) (NFM)
H312 (Harmful in
contact with skin),
H315 (Skin Irritation), H319 (Serious eye
o S H317 (May cause an
GHS Hazard H319 (Eye Irritation), irritation), H332 ) ] .
_ . allergic skin reaction)
Statements H335 (Respiratory (Harmful if inhaled), 2]
Irritation)[1] H360 (May damage
fertility or the unborn
child)
o Hepatotoxic,
o Limited data ) o )
Toxicity ) reproductive Limited data available
available[11] o
toxicity[12]
Readily
Limited data biodegradable, but

Environmental Fate

available[13][14]

concerns about its

metabolites

Limited data available

Greener Alternatives

Not classified as a

"green solvent"

Numerous greener
alternatives are being
explored (e.g.,
Cyrene, N-
butylpyrrolidone)[15]
[16][17][18][19]

Considered a safer
alternative to DMF in

some contexts

Experimental Protocols

Due to the limited availability of specific industrial process protocols using N-

Heptylformamide, a representative experimental protocol for a common reaction where such a

solvent could be employed is provided below. This protocol for a formylation reaction using

DMF can be adapted to test the efficacy of N-Heptylformamide as a substitute.

Representative Experimental Protocol: Formylation of an Amine
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Obijective: To synthesize an N-substituted formamide from a primary or secondary amine using
a formylating agent in a high-boiling point amide solvent.

Materials:

Amine (substrate)

e Formic acid (formylating agent)

e Solvent (DMF, or N-Heptylformamide for comparison)

o Toluene (for azeotropic removal of water)

e Sodium bicarbonate solution (for workup)

e Brine (for workup)

e Anhydrous magnesium sulfate (for drying)

« Rotary evaporator

o Standard laboratory glassware (round-bottom flask, condenser, Dean-Stark trap, separatory
funnel)

Procedure:

e To a round-bottom flask equipped with a magnetic stirrer, condenser, and Dean-Stark trap,
add the amine (1.0 eq), formic acid (1.2 eq), and the solvent (DMF or N-Heptylformamide, 5
mL per gram of amine).

e Add toluene to the Dean-Stark trap.

o Heat the reaction mixture to reflux and monitor the reaction progress by TLC or GC-MS.

o After completion of the reaction (typically 4-8 hours), cool the mixture to room temperature.

 Dilute the reaction mixture with ethyl acetate and wash sequentially with water, saturated
sodium bicarbonate solution, and brine.
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» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator.

 Purify the crude product by crystallization or column chromatography.

Note: When substituting N-Heptylformamide for DMF, the reaction temperature may need to
be adjusted based on its boiling point. The solubility of the reactants and products in N-
Heptylformamide should also be assessed.

Visualizations

The following diagrams illustrate key conceptual frameworks relevant to the selection and use
of industrial solvents.

Caption: A logical workflow for the selection of an industrial solvent.

Caption: Interrelationships of potential solvent impacts on the environment and human health.

Conclusion and Recommendations

The choice of N-Heptylformamide as an industrial solvent requires careful consideration of its
specific properties against its current limitations.

o Potential Advantages of N-Heptylformamide: The longer alkyl chain in N-Heptylformamide
suggests a higher boiling point and lower volatility compared to DMF, which could be
advantageous in high-temperature reactions by reducing solvent loss and improving
workplace safety. Its different polarity might also offer unique solubility characteristics for
certain substrates and reagents, potentially leading to improved reaction selectivity or
facilitating product separation.

o Current Disadvantages: The primary drawbacks are the lack of comprehensive performance
data in various industrial processes and its likely higher cost. The limited toxicological and
environmental data also present a challenge for risk assessment and regulatory compliance.

Recommendations for Researchers and Drug Development Professionals:

¢ Screening Studies: For processes where common solvents like DMF are problematic (e.g.,
due to side reactions, product solubility issues, or regulatory pressures), N-
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Heptylformamide could be considered as a candidate in initial screening studies.

o Physicochemical Characterization: Further research is needed to fully characterize the
physicochemical properties of N-Heptylformamide, including its boiling point, density,
viscosity, and solubility parameters.

o Performance Benchmarking: Direct, quantitative comparisons of N-Heptylformamide with
DMF, NFM, and greener alternatives in a range of representative industrial reactions are
crucial to establish its performance profile.

» Toxicity and Environmental Assessment: A thorough evaluation of the toxicological and
environmental impact of N-Heptylformamide is essential before it can be considered for
large-scale industrial use.

In conclusion, while N-Heptylformamide is not yet a direct, drop-in replacement for
established industrial solvents, its distinct properties warrant further investigation for niche
applications where its potential benefits could outweigh its current data gaps and cost
considerations. The pursuit of greener and safer solvent alternatives remains a critical goal for
the chemical industry, and a comprehensive understanding of all potential options, including
higher N-alkylamides, is essential for informed decision-making.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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